Cas no 79370-78-8 (5-Hydroxyisophthalonitrile)

5-Hydroxyisophthalonitrile Properties

Names and Identifiers

• 5-Hydroxyisophthalonitrile
• 1,3-Benzenedicarbonitrile, 5-hydroxy-
• 5-hydroxybenzene-1,3-dicarbonitrile
• 5-HYDROXY-ISOPHTHALONITRILE
• 3,5-Dicyanophenol
• 3,5-Dicyanohydroxybenzene
• A847788
• 5-hydroxy-1,3-Benzenedicarbonitrile;5-hydroxybenzene-1,3-dicarbonitrile
• FT-0687610
• MFCD11865326
• AKOS015856556
• MB10256
• DTXSID00620626
• BCP23398
• 79370-78-8
• H1468
• 3.5-Dicyanohydroxybenzene
• CHASTCUDJNQBOZ-UHFFFAOYSA-N
• 5-hydroxy-1,3-Benzenedicarbonitrile;5-hydroxybenzene-1,3-dicarbonitrile;5-Hydroxyisophthalonitrile
• Q-103470
• GS-4283
• SCHEMBL509092
• AM20041183
• CS-W003813
• SY017460
• 5-Hydroxy-1,3-benzenedicarbonitrile (ACI)
• 5-Hydroxybenzene-1,3-dinitrile
• DB-002128
• +Expand

• MDL： MFCD11865326
• InChIKey： CHASTCUDJNQBOZ-UHFFFAOYSA-N
• Inchi： 1S/C8H4N2O/c9-4-6-1-7(5-10)3-8(11)2-6/h1-3,11H
• SMILES： N#CC1C=C(C#N)C=C(O)C=1

Computed Properties

• Exact Mass: 144.032363g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.032363g/mol
• Monoisotopic Mass: 144.032363g/mol
• Topological Polar Surface Area: 67.8Ų
• Heavy Atom Count: 11
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.13556
• PSA: 67.81000
• Refractive Index: 1.614
• Boiling Point: 298.3±0.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 132.709℃
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),
• Color/Form: No data available
• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),

5-Hydroxyisophthalonitrile Security Information

• Symbol: GHS07
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

5-Hydroxyisophthalonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides